2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide

• IUPAC Name: 2-chloro-N-[4-(4-methoxypiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H21ClN2O2/c1-24-16-10-12-22(13-11-16)15-8-6-14(7-9-15)21-19(23)17-4-2-3-5-18(17)20/h2-9,16H,10-13H2,1H3,(H,21,23)
• InChI Key: IHRFURMXQBDRMP-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide, also known as ML277, is a potent and selective activator of the KCNQ1/KCNE1 potassium channel. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in treating cardiac arrhythmias and other related disorders.

Mechanism of Action

2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide works by binding to the KCNQ1/KCNE1 potassium channel and increasing its activity. This channel is responsible for repolarizing the cardiac action potential, which is the electrical signal that triggers the contraction of the heart muscle. By increasing the activity of this channel, 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide helps to restore normal heart rhythm and prevent arrhythmias.
Biochemical and Physiological Effects
2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide has been shown to have several biochemical and physiological effects. In addition to its effects on the KCNQ1/KCNE1 potassium channel, 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide has also been shown to increase the expression of other potassium channels in the heart, which can further enhance its therapeutic potential. Additionally, 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide has been shown to have minimal effects on other ion channels, which reduces the risk of adverse side effects.

Advantages and Limitations for Lab Experiments

2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide has several advantages for lab experiments. It is a highly selective activator of the KCNQ1/KCNE1 potassium channel, which makes it an ideal tool for studying the role of this channel in cardiac arrhythmias. Additionally, 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide has been shown to have minimal off-target effects, which reduces the risk of confounding results.
However, 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide also has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on the heart and other organs are not well understood. Additionally, the synthesis of 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide is a challenging process that requires specialized equipment and reagents, which may limit its availability for some researchers.

Future Directions

There are several future directions for research on 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide. One area of interest is the development of more potent and selective activators of the KCNQ1/KCNE1 potassium channel. This could help to enhance the therapeutic potential of 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide and other related compounds. Additionally, further research is needed to understand the long-term effects of 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide on the heart and other organs. This could help to identify any potential risks or limitations of using 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide as a therapeutic agent. Finally, research is needed to explore the potential applications of 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide in other areas of medicine, such as neurology and oncology.

Synthesis Methods

The synthesis of 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide involves a multi-step process that starts with the reaction of 4-(4-methoxypiperidin-1-yl)phenylamine with 2-chlorobenzoyl chloride in the presence of a base. The resulting intermediate is then subjected to a series of reactions involving various reagents and solvents to yield the final product. The synthesis of 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide is a challenging process that requires expertise in organic chemistry and access to specialized equipment and reagents.

Scientific Research Applications

2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide has been extensively studied for its potential therapeutic applications in treating cardiac arrhythmias, which are abnormal heart rhythms that can lead to serious health complications. In particular, 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide has been shown to activate the KCNQ1/KCNE1 potassium channel, which plays a critical role in regulating the electrical activity of the heart. By activating this channel, 2-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide can help restore normal heart rhythm and prevent arrhythmias.